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Compound of Interest

Compound Name: DprE1-IN-10

Cat. No.: B10769086 Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds is a critical aspect of laboratory operations. This guide provides

essential safety and logistical information for the proper disposal of DprE1-IN-10, a

decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1) inhibitor used in tuberculosis research.

[1] Adherence to these procedures is vital for protecting personnel and the environment.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for DprE1-IN-10 is not publicly available, based on

the nature of similar laboratory chemicals, the following handling precautions are advised. This

compound is intended for research use only and should not be used for personal consumption,

as it may be dangerous.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling DprE1-IN-10.

Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, flush the

affected area with copious amounts of water and seek medical attention.

Avoid Inhalation: Handle the compound in a well-ventilated area or under a chemical fume

hood to avoid inhalation of any dust or aerosols.

Spill Management: In the event of a spill, it should be immediately contained, and the clean-

up material must be managed as non-creditable hazardous waste.
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Step-by-Step Disposal Protocol
The disposal of DprE1-IN-10 should be managed in accordance with institutional, local, state,

and federal regulations for hazardous chemical waste.

Waste Identification and Classification:

DprE1-IN-10 should be treated as hazardous chemical waste. All wastes must be

accurately described to ensure proper segregation and handling.[3][4]

Do not mix DprE1-IN-10 waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Waste Segregation and Containerization:

Solid Waste: Collect unused or expired DprE1-IN-10 powder, as well as contaminated

consumables (e.g., weighing paper, pipette tips, gloves), in a designated, properly labeled

hazardous waste container. The container must be in good condition, with no cracks or

leaks, and compatible with the chemical.[3]

Liquid Waste: If DprE1-IN-10 is in a solution, collect it in a designated, leak-proof, and

clearly labeled hazardous liquid waste container. Do not dispose of DprE1-IN-10 solutions

down the drain.[5] The prohibition of sewering hazardous waste pharmaceuticals is a key

regulatory requirement.[5]

Sharps: Any sharps contaminated with DprE1-IN-10, such as needles or broken glass,

must be disposed of in a rigid, puncture-resistant, and sealable sharps container.[6]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("DprE1-IN-10"), and any known hazard characteristics. This is a

requirement to ensure proper characterization and disposal by EHS personnel.[4]

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory

where the waste was generated.[4]
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Ensure containers are kept closed at all times, except when adding waste.[4]

Segregate waste containers by chemical compatibility to prevent adverse reactions.[4]

Disposal Request and Pickup:

Contact your institution's EHS office to request a pickup for the hazardous waste. Follow

their specific procedures for scheduling a collection.

Chemical and Physical Properties
While specific data for DprE1-IN-10 is limited, the properties of the closely related compound,

DprE1-IN-1, are provided below for reference.

Property Value

Chemical Name DprE1-IN-1

CAS Number 920459-41-2

Molecular Formula C₁₉H₂₁N₃O₆S₂

Molecular Weight 451.52 g/mol

Appearance Powder

Purity >99%

Storage (Powder) -20°C for up to 2 years

Storage (Solution) -80°C in DMSO for up to 6 months

Data for DprE1-IN-1, a similar compound.[7][8]

Experimental Protocols
DprE1-IN-10 is identified as a DprE1 inhibitor for tuberculosis research.[1] The general

experimental context involves its use as a potential anti-mycobacterial agent. While specific

experimental protocols for DprE1-IN-10 are not detailed in the provided search results, a

related compound, DprE1-IN-1, has been shown to have potent activity against both drug-

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.purdue.edu/ehps/rem/documents/programs/hwdg.pdf
https://www.purdue.edu/ehps/rem/documents/programs/hwdg.pdf
https://www.benchchem.com/product/b10769086?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC49448.html
https://www.apexbt.com/dpre1-in-1-ba1252.html
https://www.benchchem.com/product/b10769086?utm_src=pdf-body
https://www.medchemexpress.com/dpre1-in-10.html
https://www.benchchem.com/product/b10769086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


susceptible and drug-resistant tuberculosis strains.[7][9] It has also demonstrated low

cytotoxicity and good intracellular antimycobacterial activity.[7][9]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DprE1-IN-10.
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DprE1-IN-10 Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal protocols and the manufacturer's Safety Data Sheet (SDS) for DprE1-
IN-10. If an SDS is not available, treat the substance with the precautions required for a

hazardous chemical of unknown toxicity. Your institution's Environmental Health and Safety

(EHS) office is the primary resource for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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